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TFA-aha-dU TFA-aha-dU
Brand Name: Vulcanchem
CAS No.: 252337-58-9
VCID: VC0150687
InChI: InChI=1S/C20H27F3N4O7/c21-20(22,23)18(32)25-8-4-2-1-3-7-24-15(30)6-5-12-10-27(19(33)26-17(12)31)16-9-13(29)14(11-28)34-16/h5-6,10,13-14,16,28-29H,1-4,7-9,11H2,(H,24,30)(H,25,32)(H,26,31,33)/b6-5+/t13-,14+,16+/m0/s1
SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)C=CC(=O)NCCCCCCNC(=O)C(F)(F)F)CO)O
Molecular Formula: C20H27F3N4O7
Molecular Weight: 492.4 g/mol

TFA-aha-dU

CAS No.: 252337-58-9

Reference Standards

VCID: VC0150687

Molecular Formula: C20H27F3N4O7

Molecular Weight: 492.4 g/mol

TFA-aha-dU - 252337-58-9

CAS No. 252337-58-9
Product Name TFA-aha-dU
Molecular Formula C20H27F3N4O7
Molecular Weight 492.4 g/mol
IUPAC Name (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]-N-[6-[(2,2,2-trifluoroacetyl)amino]hexyl]prop-2-enamide
Standard InChI InChI=1S/C20H27F3N4O7/c21-20(22,23)18(32)25-8-4-2-1-3-7-24-15(30)6-5-12-10-27(19(33)26-17(12)31)16-9-13(29)14(11-28)34-16/h5-6,10,13-14,16,28-29H,1-4,7-9,11H2,(H,24,30)(H,25,32)(H,26,31,33)/b6-5+/t13-,14+,16+/m0/s1
Standard InChIKey CSMRZKBUOFUSRQ-JHCHYBNPSA-N
Isomeric SMILES C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)/C=C/C(=O)NCCCCCCNC(=O)C(F)(F)F)CO)O
SMILES C1C(C(OC1N2C=C(C(=O)NC2=O)C=CC(=O)NCCCCCCNC(=O)C(F)(F)F)CO)O
Canonical SMILES C1C(C(OC1N2C=C(C(=O)NC2=O)C=CC(=O)NCCCCCCNC(=O)C(F)(F)F)CO)O
PubChem Compound 15484914
Last Modified Nov 11 2021
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